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Compound of Interest

Compound Name: MHI-148

Cat. No.: B15555398

Application Notes and Protocols: MHI-148

For Researchers, Scientists, and Drug Development Professionals

Introduction

MHI-148 is a near-infrared (NIR) heptamethine cyanine dye with inherent tumor-targeting
properties.[1][2][3] This characteristic makes it a valuable tool in cancer research for both
diagnostic and therapeutic applications. MHI-148 selectively accumulates in the mitochondria
and lysosomes of tumor cells, a phenomenon attributed to the overexpression of organic anion-
transporting polypeptides (OATPs) on the surface of cancer cells compared to normal cells.[1]
[4][5] This preferential uptake allows for targeted imaging and the potential for targeted drug
delivery.[1][6][7]
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Property Value Reference
Molecular Formula Ca2H52BrCIN204 [2]
Molecular Weight 764.23 g/mol [2]
Appearance Light green to green solid [3]
Excitation Wavelength ~782 nm [8]
Emission Wavelength ~808 nm [8]
Solubility 10 mM in DMSO [2]

. LI Vi . LC :

Concentration /

Application Cell Line | Model Reference
Dosage
In Vitro Cytotoxicity 0.01, 0.05, 0.1, 0.5,
HT-29, NIH3T3 [1]
Assay 1.5uM
In Vitro Uptake Study HT-29, NIH3T3 10 uM [2][3]
) Canine and Human
In Vitro Uptake Study 20 uM [9]
Cancer Cells
_ _ Nude mice with HCC
In Vivo Tumor Imaging 0.75 umol/kg [10]
xenografts
In Vivo Tumor Growth Nude mice with HT-29
2 mg/kg [1]

Inhibition xenografts

Experimental Protocols

Protocol 1: Preparation of MHI-148 Stock Solution (10

mM)

Materials:

e MHI-148 powder

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://file.chemscene.com/pdf/DataSheet/DataSheetCS-0615987.pdf
https://file.chemscene.com/pdf/DataSheet/DataSheetCS-0615987.pdf
https://www.medchemexpress.com/mhi-148.html
https://www.abmole.com/products/ir808.html
https://www.abmole.com/products/ir808.html
https://file.chemscene.com/pdf/DataSheet/DataSheetCS-0615987.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8545142/
https://file.chemscene.com/pdf/DataSheet/DataSheetCS-0615987.pdf
https://www.medchemexpress.com/mhi-148.html
https://www.researchgate.net/figure/Preferential-uptake-and-retention-of-MHI-148-dye-in-canine-tumors-A-Chemical-structure_fig1_267738001
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1140256/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8545142/
https://www.benchchem.com/product/b15555398?utm_src=pdf-body
https://www.benchchem.com/product/b15555398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

o Calculate the required mass of MHI-148:
o The molecular weight of MHI-148 is 764.23 g/mol .
o To prepare a 10 mM stock solution, dissolve 7.6423 mg of MHI-148 in 1 mL of DMSO.
o Adjust the mass and volume as needed for your experimental requirements.

e Dissolve MHI-148 in DMSO:

o Aseptically weigh the calculated amount of MHI-148 powder and place it in a sterile
microcentrifuge tube.

o Add the corresponding volume of anhydrous DMSO to the tube.

o Vortex the solution thoroughly until the MHI-148 is completely dissolved. Gentle warming
may be required but avoid excessive heat.

e Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C, protected from light.[3] For long-term storage (up to 6
months), -80°C is recommended.[3]

Protocol 2: Preparation of MHI-148 Working Solutions

Materials:
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10 mM MHI-148 stock solution

Appropriate cell culture medium or buffer (e.g., PBS)

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips
Procedure:
o Determine the desired final working concentration:

o Refer to the table above or literature for appropriate concentrations for your specific
application.

o Perform serial dilutions:

o Thaw an aliquot of the 10 mM MHI-148 stock solution at room temperature, protected from
light.

o Perform serial dilutions of the stock solution in the appropriate cell culture medium or
buffer to achieve the desired final working concentration.

o For example, to prepare a 10 uM working solution from a 10 mM stock, dilute the stock
solution 1:1000 in the desired solvent.

e Use Immediately:

o Itis recommended to prepare fresh working solutions for each experiment and use them
immediately. Do not store diluted working solutions for extended periods.

Visualizations
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MHI-148 Cellular Uptake and Localization
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Caption: MHI-148 is actively transported into cancer cells via OATP and accumulates in
mitochondria and lysosomes.
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MHI-148 Stock and Working Solution Preparation Workflow
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Caption: Workflow for preparing MHI-148 stock and working solutions for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

